Cas no 2826-65-5 (1H-Inden-1-one,octahydro-, (3aR,7aR)-rel-)

• Product Name: 1H-Inden-1-one,octahydro-, (3aR,7aR)-rel-
• CAS No: 2826-65-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 276709
• PubChem ID: 137737
• Update Time: 2025-04-19

1H-Inden-1-one,octahydro-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,octahydro-, (3aR,7aR)-rel-
• 1-Indanone, hexahydro-, cis-
• cis-Perhydro-1-Indanone
• Octahydro-1H-inden-1-one, (Z)-
• 1-Indanone, hexahydro-
• 2826-65-5
• 16783-22-5
• AKOS023808731
• 1-Hydrindanone
• ATKSQUYIHKMKTG-UHFFFAOYSA-N
• EN300-1663473
• starbld0045753
• BICYCLO(4.3.0)NONAN-7-ONE
• 2,3,3a,4,5,6,7,7a-octahydro-inden-1-one
• perhydroindanone
• Bicyclo[4.3.0]nonan-7-one
• 29927-85-3
• SCHEMBL6903135
• DTXSID50937397
• Octahydro-1H-inden-1-one #
• 1H-Inden-1-one, octahydro-
• 1H-Inden-1-one, octahydro-, cis-
• Octahydro-1H-inden-1-one

• Inchi： 1S/C9H14O/c10-9-6-5-7-3-1-2-4-8(7)9/h7-8H,1-6H2
• InChI Key： ATKSQUYIHKMKTG-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCCCC21

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 219.8°Cat760mmHg
• Flash Point: 79.6°C
• Refractive Index: 1.49
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones